Cas no 2137463-84-2 (2-(2-Methoxypropan-2-yl)-1,2,3,4-tetrahydroquinolin-3-ol)
2-(2-Methoxypropan-2-yl)-1,2,3,4-tetrahydroquinolin-3-ol Chemical and Physical Properties
Names and Identifiers
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- EN300-801402
- 2-(2-methoxypropan-2-yl)-1,2,3,4-tetrahydroquinolin-3-ol
- 2137463-84-2
- 2-(2-Methoxypropan-2-yl)-1,2,3,4-tetrahydroquinolin-3-ol
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- Inchi: 1S/C13H19NO2/c1-13(2,16-3)12-11(15)8-9-6-4-5-7-10(9)14-12/h4-7,11-12,14-15H,8H2,1-3H3
- InChI Key: VYAHWRHMEMKHAT-UHFFFAOYSA-N
- SMILES: O(C)C(C)(C)C1C(CC2C=CC=CC=2N1)O
Computed Properties
- Exact Mass: 221.141578849g/mol
- Monoisotopic Mass: 221.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 41.5Ų
2-(2-Methoxypropan-2-yl)-1,2,3,4-tetrahydroquinolin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-801402-0.05g |
2-(2-methoxypropan-2-yl)-1,2,3,4-tetrahydroquinolin-3-ol |
2137463-84-2 | 95.0% | 0.05g |
$612.0 | 2025-03-21 | |
| Enamine | EN300-801402-0.1g |
2-(2-methoxypropan-2-yl)-1,2,3,4-tetrahydroquinolin-3-ol |
2137463-84-2 | 95.0% | 0.1g |
$640.0 | 2025-03-21 | |
| Enamine | EN300-801402-0.25g |
2-(2-methoxypropan-2-yl)-1,2,3,4-tetrahydroquinolin-3-ol |
2137463-84-2 | 95.0% | 0.25g |
$670.0 | 2025-03-21 | |
| Enamine | EN300-801402-0.5g |
2-(2-methoxypropan-2-yl)-1,2,3,4-tetrahydroquinolin-3-ol |
2137463-84-2 | 95.0% | 0.5g |
$699.0 | 2025-03-21 | |
| Enamine | EN300-801402-1.0g |
2-(2-methoxypropan-2-yl)-1,2,3,4-tetrahydroquinolin-3-ol |
2137463-84-2 | 95.0% | 1.0g |
$728.0 | 2025-03-21 | |
| Enamine | EN300-801402-2.5g |
2-(2-methoxypropan-2-yl)-1,2,3,4-tetrahydroquinolin-3-ol |
2137463-84-2 | 95.0% | 2.5g |
$1428.0 | 2025-03-21 | |
| Enamine | EN300-801402-5.0g |
2-(2-methoxypropan-2-yl)-1,2,3,4-tetrahydroquinolin-3-ol |
2137463-84-2 | 95.0% | 5.0g |
$2110.0 | 2025-03-21 | |
| Enamine | EN300-801402-10.0g |
2-(2-methoxypropan-2-yl)-1,2,3,4-tetrahydroquinolin-3-ol |
2137463-84-2 | 95.0% | 10.0g |
$3131.0 | 2025-03-21 |
2-(2-Methoxypropan-2-yl)-1,2,3,4-tetrahydroquinolin-3-ol Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
Additional information on 2-(2-Methoxypropan-2-yl)-1,2,3,4-tetrahydroquinolin-3-ol
Research Brief on 2-(2-Methoxypropan-2-yl)-1,2,3,4-tetrahydroquinolin-3-ol (CAS: 2137463-84-2): Recent Advances and Applications
The compound 2-(2-Methoxypropan-2-yl)-1,2,3,4-tetrahydroquinolin-3-ol (CAS: 2137463-84-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its tetrahydroquinoline scaffold and methoxypropan-2-yl substitution, exhibits promising pharmacological properties, making it a subject of intensive investigation for potential therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.
A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways and structural-activity relationships (SAR) of this compound. The researchers highlighted its potential as a modulator of neurotransmitter receptors, with particular affinity for serotonin and dopamine receptors. The study demonstrated that the methoxypropan-2-yl group plays a critical role in enhancing blood-brain barrier permeability, a key factor in CNS drug development. Additionally, the hydroxyl group at the 3-position was found to contribute to the compound's stability and binding affinity, suggesting its importance in future derivatization efforts.
In another recent investigation, researchers evaluated the anti-inflammatory properties of 2-(2-Methoxypropan-2-yl)-1,2,3,4-tetrahydroquinolin-3-ol. The study, published in Bioorganic & Medicinal Chemistry Letters, revealed that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. Molecular docking studies suggested that this activity may be mediated through interaction with the NF-κB signaling pathway. These findings position the compound as a potential lead for developing novel anti-inflammatory agents, particularly for conditions like rheumatoid arthritis and neurodegenerative diseases characterized by chronic inflammation.
From a chemical synthesis perspective, recent advancements have focused on developing more efficient and scalable routes to produce 2-(2-Methoxypropan-2-yl)-1,2,3,4-tetrahydroquinolin-3-ol. A 2024 paper in Organic Process Research & Development described a novel catalytic asymmetric synthesis method that significantly improves yield and enantiomeric purity. This methodological breakthrough is particularly important given the compound's chiral center and the pharmacological significance of its stereochemistry. The new synthetic approach employs a chiral palladium catalyst system, achieving >95% enantiomeric excess while reducing the number of synthetic steps from seven to four.
Pharmacokinetic studies of this compound have also progressed significantly. Recent animal model studies reported in Xenobiotica demonstrated favorable absorption and distribution profiles, with particularly good oral bioavailability (approximately 78% in rodent models). The compound showed a half-life of approximately 6 hours in plasma, suggesting potential for once- or twice-daily dosing in clinical applications. Metabolism studies indicated that the primary route of clearance involves hepatic glucuronidation, with minimal cytochrome P450-mediated oxidation, reducing concerns about drug-drug interactions.
Looking forward, several pharmaceutical companies have included derivatives of 2-(2-Methoxypropan-2-yl)-1,2,3,4-tetrahydroquinolin-3-ol in their preclinical pipelines. Patent filings from 2023-2024 reveal modifications focusing on improving target selectivity and reducing off-target effects. Particularly noteworthy is the development of fluorinated analogs that demonstrate enhanced metabolic stability while maintaining the desired pharmacological profile. These developments suggest that this chemical scaffold may yield multiple clinical candidates in the coming years, potentially addressing unmet medical needs in neurology and immunology.
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